Cas no 1806339-82-1 (2,5-Bis(trifluoromethyl)-4-methylpyridine)

• Product Name: 2,5-Bis(trifluoromethyl)-4-methylpyridine
• CAS No: 1806339-82-1
• MF: C₈H₅F₆N
• MW: 229.122422933578
• CID: 4801969
• Update Time: 2023-08-17

2,5-Bis(trifluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-methylpyridine

• Inchi： 1S/C8H5F6N/c1-4-2-6(8(12,13)14)15-3-5(4)7(9,10)11/h2-3H,1H3
• InChI Key： ATMQIFLKLXQSKG-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)(F)F)C=C1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 220
• XLogP3: 3
• Topological Polar Surface Area: 12.9